3-Hydroxy-1-(2-hydroxyethyl)pyridin-1-ium chloride

• IUPAC Name: 1-(2-hydroxyethyl)pyridin-1-ium-3-ol;chloride
• InChI: InChI=1S/C7H9NO2.ClH/c9-5-4-8-3-1-2-7(10)6-8;/h1-3,6,9H,4-5H2;1H
• InChI Key: NLQUPGLGMNZXIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C[N+](=C1)CCO)O.[Cl-]
• Molecular Formula: C7H10ClNO2
• Molecular Weight: 175.61 g/mol

Description

3-Hydroxy-1-(2-hydroxyethyl)pyridin-1-ium chloride is a pyridinium salt, a class of compounds known for their diverse applications in various fields such as chemistry, biology, and medicine. Pyridinium salts are structurally diverse and are found in many natural products and bioactive pharmaceuticals .

Preparation Methods

The synthesis of 3-Hydroxy-1-(2-hydroxyethyl)pyridin-1-ium chloride typically involves the reaction of 3-hydroxypyridine with 2-chloroethanol under specific conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The product is then purified through recrystallization .

Chemical Reactions Analysis

3-Hydroxy-1-(2-hydroxyethyl)pyridin-1-ium chloride undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized to form corresponding pyridinium N-oxide derivatives.

Reduction: Reduction reactions can convert it into different pyridine derivatives.

Substitution: It can undergo nucleophilic substitution reactions, where the chloride ion is replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles like sodium azide.

Scientific Research Applications

3-Hydroxy-1-(2-hydroxyethyl)pyridin-1-ium chloride has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: It has applications in the study of enzyme mechanisms and as a probe in biochemical assays.

Medicine: It is explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Hydroxy-1-(2-hydroxyethyl)pyridin-1-ium chloride involves its interaction with specific molecular targets. In biological systems, it can interact with enzymes and proteins, affecting their activity and function. The exact pathways and molecular targets depend on the specific application and context of its use .

Comparison with Similar Compounds

3-Hydroxy-1-(2-hydroxyethyl)pyridin-1-ium chloride can be compared with other pyridinium salts such as:

1-Methylpyridinium chloride: Known for its use in organic synthesis.

1-Benzylpyridinium chloride: Used in the study of enzyme mechanisms.

1-Ethylpyridinium chloride: Explored for its potential antimicrobial properties. The uniqueness of this compound lies in its specific structural features and the presence of both hydroxyl and hydroxyethyl groups, which contribute to its distinct reactivity and applications.